Negative differential resistance, perfect spin-filtering effect and tunnel magnetoresistance in vanadium-doped zigzag blue phosphorus nanoribbons†
Physical Chemistry Chemical Physics Pub Date: 2018-07-23 DOI: 10.1039/C8CP02935K
Abstract
We investigate the electronic and transport properties of vanadium-doped zigzag blue phosphorus nanoribbons by first-principles quantum transport calculations. We study the spin-dependent transport properties and obtain current–voltage curves showing obvious spin polarization and negative differential behaviors. These interesting transport behaviors can be explained by the band structure of the vanadium-doped zigzag blue phosphorus nanoribbons. The tunnel magnetoresistance and spin-filtering effects under different magnetic configurations originate predominately from the symmetry matching between the band structures of the electrodes. According to our results, vanadium-doped zigzag blue phosphorus nanoribbons can be used as a perfect spin filter with a large tunnel magnetoresistance. This also indicates that blue phosphorus nanoribbons are a promising candidate for their future application in spintronics.
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